Cas no 87984-55-2 (Benzene, [1-(1-methylethyl)-4-pentenyl]-)

Benzene, [1-(1-methylethyl)-4-pentenyl]- structure
87984-55-2 structure
Product Name:Benzene, [1-(1-methylethyl)-4-pentenyl]-
CAS No:87984-55-2
MF:C14H20
MW:188.308604240417
CID:649592
PubChem ID:13067237
Update Time:2025-04-19

Benzene, [1-(1-methylethyl)-4-pentenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [1-(1-methylethyl)-4-pentenyl]-
    • 2-methylhept-6-en-3-ylbenzene
    • DTXSID60517129
    • (2-METHYLHEPT-6-EN-3-YL)BENZENE
    • 87984-55-2
    • Inchi: 1S/C14H20/c1-4-5-11-14(12(2)3)13-9-7-6-8-10-13/h4,6-10,12,14H,1,5,11H2,2-3H3
    • InChI Key: ORGXVUGJHSNYDR-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(CCC=C)C(C)C

Computed Properties

  • Exact Mass: 188.156500638g/mol
  • Monoisotopic Mass: 188.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų
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